Bunaprolast

• CAS No.: 99107-52-5
• Product Name: Bunaprolast
• Molecular Formula: C17H20O3
• Molecular Weight: 272.34 g/mol
• IUPAC Name: (2-butyl-4-methoxynaphthalen-1-yl) acetate
• Standard InChI: InChI=1S/C17H20O3/c1-4-5-8-13-11-16(19-3)14-9-6-7-10-15(14)17(13)20-12(2)18/h6-7,9-11H,4-5,8H2,1-3H3
• Standard InChIKey: XKKGMVDIONCFKP-UHFFFAOYSA-N
• SMILES: CCCCC1=C(C2=CC=CC=C2C(=C1)OC)OC(=O)C
• Canonical SMILES: CCCCC1=C(C2=CC=CC=C2C(=C1)OC)OC(=O)C
• Appearance: Solid powder
• Description: Bunaprolast is an anti-asthmatic.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-acetoxy-2-n-butyl-4-methoxynaphthalene; bunaprolast; U 66,858; U 66858; U-66,858; U-66858
• Reference: 1: Johnson HG, Stout BK. Activity of a novel hydroquinone inhibitor of leukotriene synthesis (U-66,858) in the rhesus monkey Ascaris reactor. Int Arch Allergy Appl Immunol. 1988;87(2):204-7. PubMed PMID: 3192307.; 2: Summers JA, Bye A, Robinson C. Lipoxygenase inhibitory activity of U-66,858 and its deacetylated metabolite U-68,244 in human whole blood. Agents Actions. 1994 Mar;41(1-2):32-6. PubMed PMID: 8079818.
• PubChem Compound: 68730
• Last Modified: Nov 12 2021